Cas no 5698-59-9 (2-benzothiophene-1,3-dione)

2-benzothiophene-1,3-dione Properties

Names and Identifiers

• 2-benzothiophene-1,3-dione
• Benzo(c)thiophene-1,3-dione
• Phthaloyl monosulfide
• thiophthalic anhydride
• 1, cyclic anhydrosulfide
• phthalic thioanhydride
• phthalic acid thioanhydride
• benzo[c]thiophene-1,3-dione
• Benzo[c]thiophen-1,3-dion
• AC1L3D3P
• 1,3-Dihydro-2-benzothiophene-1,3-dione
• AE-508
• NSC89543
• phthalyl sulfide
• SCHEMBL1158090
• NSC 89543
• Phthalic acid,2-dithio-, cyclic anhydrosulfide
• UNII-QSU29CRT4N
• 5698-59-9
• MFCD01108470
• AE-508/36398050
• QSU29CRT4N
• DTXSID50205583
• AKOS004903474
• E87537
• NSC-89543
• 1,2-Benzenedicarbothioic acid, cyclic anhydrosulfide
• Phthalic acid, 1,2-dithio-, cyclic anhydrosulfide
• Benzo[c]thiophene-1,3-dione
• Phthalic thioanhydride
• Thiophthalic anhydride
• +Expand

• MDL： MFCD01108470
• InChIKey： LYWRIGIFLAVWAF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4O2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
• SMILES： C1=CC=C2C(=C1)C(=O)SC2=O

Computed Properties

• Exact Mass: 163.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.993
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• LogP: 1.71380
• PSA: 59.44000
• Refractive Index: 1.686
• Boiling Point: 338°C at 760 mmHg
• Flash Point: 163°C
• Density: 1.479